![molecular formula C15H14N4O B7537952 1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B7537952.png)
1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
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Overview
Description
1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide, also known as DPP-5, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridine derivatives, which have been found to exhibit a wide range of biological activities such as anti-inflammatory, antitumor, and antiviral effects. In
Scientific Research Applications
1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral effects. Several studies have investigated the potential of this compound as a therapeutic agent for various diseases. For example, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to possess antiviral activity against herpes simplex virus type 1 and type 2.
Mechanism of Action
The mechanism of action of 1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors. For example, this compound has been shown to inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This inhibition leads to increased levels of glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which are important regulators of insulin secretion and glucose homeostasis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. For example, it has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis, and suppress angiogenesis. It has also been found to modulate the immune response by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of assays and studies. Additionally, this compound is relatively easy to synthesize and purify, which makes it accessible to researchers. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain assays.
Future Directions
There are several future directions for research on 1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide. One area of interest is the development of this compound inhibitors as potential therapeutic agents for diabetes and other metabolic disorders. Another area of interest is the investigation of the anti-inflammatory and immunomodulatory effects of this compound in the context of autoimmune diseases and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
Synthesis Methods
The synthesis of 1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide involves the reaction of 2-amino-3-cyanopyridine with phenylhydrazine in the presence of a catalyst such as acetic acid. The resulting intermediate is then reacted with 1,3-dimethyl-5-bromopyrazole to yield the final product. The purity of the compound can be improved by recrystallization from an appropriate solvent.
properties
IUPAC Name |
1,3-dimethyl-N-phenylpyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O/c1-10-13-8-11(9-16-14(13)19(2)18-10)15(20)17-12-6-4-3-5-7-12/h3-9H,1-2H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQSHHIMFUGAXBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=C(C=N2)C(=O)NC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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